Cas no 4546-19-4 (Phosphonic acid, phenyl-, monoethyl ester)

• Product Name: Phosphonic acid, phenyl-, monoethyl ester
• CAS No: 4546-19-4
• MF: C₈H₁₀O₃P
• MW: 185.136963367462
• CID: 324158
• PubChem ID: 71363002
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, monoethyl ester
• ethoxy(phenyl)phosphinate
• ethyl phenylphosphonate
• DTXSID60786595
• 4546-19-4

• Inchi： 1S/C8H11O3P/c1-2-11-12(9,10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,9,10)/p-1
• InChI Key： MWQBWSPPTQGZII-UHFFFAOYSA-M
• SMILES： P(C1C=CC=CC=1)(=O)([O-])OCC

Computed Properties

• Exact Mass: 185.0368
• Monoisotopic Mass: 185.03675617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36
• LogP: 1.97200